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Compound of Interest

6-chloro-1H-indazole-3-carboxylic
Acid

Cat. No.: B139074

Compound Name:

An In-depth Technical Guide on 6-chloro-1H-indazole-3-carboxylic acid

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical entities is paramount. This document provides a detailed
overview of 6-chloro-1H-indazole-3-carboxylic acid, focusing on its chemical structure and
standardized nomenclature.

Chemical Identity

IUPAC Name: 6-chloro-1H-indazole-3-carboxylic acid.[1][2]
Chemical Formula: CsHsCIN202[1]

CAS Number: 129295-31-4[1][2]

Chemical Structure

The molecular structure of 6-chloro-1H-indazole-3-carboxylic acid is characterized by a
bicyclic indazole core. A chlorine atom is substituted at the 6th position of the indazole ring, and
a carboxylic acid group is attached at the 3rd position.

Figure 1: Chemical structure of 6-chloro-1H-indazole-3-carboxylic acid.
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Physicochemical Properties

A summary of key physicochemical properties is presented below.

Property Value Source
Molecular Weight 196.59 g/mol [1]
Physical Form Yellow to brown powder [1]
Purity >97% (HPLC) [1]
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2-8 °C, sealed in dry

Storage Temperature -
conditions

Applications in Research and Development

6-Chloro-1H-indazole-3-carboxylic acid is a significant building block in medicinal chemistry
and pharmaceutical research. Its unique indazole scaffold makes it a valuable intermediate in
the synthesis of biologically active molecules. It is particularly noted for its application in the
development of novel therapeutic agents, including anti-inflammatory and anti-cancer drugs.[1]
The compound is also utilized in biochemical research for studies involving enzyme inhibition
and receptor binding, contributing to the understanding of various biochemical pathways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-chloro-1H-indazole-3-carboxylic acid chemical
structure and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139074#6-chloro-1h-indazole-3-carboxylic-acid-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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